Cas no 2228272-31-7 (1-amino-4,4-difluoropentan-3-one)

• Product Name: 1-amino-4,4-difluoropentan-3-one
• CAS No: 2228272-31-7
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• CID: 6350931
• PubChem ID: 165677264
• Update Time: 2025-11-01

1-amino-4,4-difluoropentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-4,4-difluoropentan-3-one
• 2228272-31-7
• EN300-1944280

• Inchi： 1S/C5H9F2NO/c1-5(6,7)4(9)2-3-8/h2-3,8H2,1H3
• InChI Key： XZWFIOVIKYYZTC-UHFFFAOYSA-N
• SMILES： FC(C)(C(CCN)=O)F

Computed Properties

• Exact Mass: 137.06522023g/mol
• Monoisotopic Mass: 137.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-amino-4,4-difluoropentan-3-one

Introduction to 1-amino-4,4-difluoropentan-3-one (CAS No: 2228272-31-7)

1-amino-4,4-difluoropentan-3-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2228272-31-7, features a unique combination of fluorine atoms and an amine functional group, which makes it an attractive scaffold for designing novel therapeutic agents. The presence of both fluorine and nitrogen atoms in its molecular structure imparts distinct electronic and steric properties, enabling diverse chemical modifications and biological interactions.

The synthesis and application of 1-amino-4,4-difluoropentan-3-one have been explored in several cutting-edge research studies, particularly in the development of small-molecule inhibitors targeting various biological pathways. Recent advancements in computational chemistry and molecular modeling have highlighted the compound's potential as a key intermediate in the synthesis of bioactive molecules. The fluorine atoms in its structure contribute to increased metabolic stability and binding affinity, which are critical factors in drug design. Furthermore, the amine group provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In the realm of medicinal chemistry, 1-amino-4,4-difluoropentan-3-one has been investigated for its role in modulating enzyme activities and receptor interactions. For instance, studies have demonstrated its efficacy in inhibiting certain proteases and kinases, which are implicated in inflammatory diseases and cancer. The fluorinated backbone enhances the compound's ability to penetrate biological membranes, improving its bioavailability. Additionally, the amine functionality allows for selective binding to biological targets, reducing off-target effects and enhancing therapeutic specificity.

Recent research has also explored the pharmacokinetic properties of derivatives of 1-amino-4,4-difluoropentan-3-one. These studies have revealed that fluorine substitution can significantly influence drug absorption, distribution, metabolism, and excretion (ADME) profiles. The improved lipophilicity conferred by the fluorine atoms facilitates better cellular uptake, while the amine group can be modified to enhance solubility and reduce toxicity. Such insights have guided the development of more effective drug candidates with optimized pharmacokinetic profiles.

The synthetic methodologies for preparing 1-amino-4,4-difluoropentan-3-one have also seen considerable innovation. Modern synthetic routes leverage transition-metal catalysis and organometallic reactions to achieve high yields and selectivity. These advancements have not only streamlined the production process but also opened new avenues for structural diversification. Researchers have successfully incorporated additional functional groups onto the 1-amino-4,4-difluoropentan-3-one scaffold using palladium-catalyzed cross-coupling reactions, resulting in a library of novel compounds with enhanced biological activity.

The impact of 1-amino-4,4-difluoropentan-3-one on drug discovery extends beyond its direct applications as a lead compound. Its structural motif has inspired the design of entirely new classes of bioactive molecules. By leveraging computational tools such as molecular docking and virtual screening, scientists have identified potential binding sites on target proteins that can be selectively modulated by derivatives of this compound. This approach has accelerated the identification of promising candidates for further optimization.

In conclusion, 1-amino-4,4-difluoropentan-3-one (CAS No: 2228272-31-7) represents a fascinating compound with significant potential in medicinal chemistry and drug development. Its unique structural features—combining fluorine substitution with an amine group—make it a versatile scaffold for designing novel therapeutic agents with improved pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing pharmaceutical innovation.